2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetonitrile

• IUPAC Name: 2-(5-methoxy-1,6-dimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetonitrile
• InChI: InChI=1S/C12H12N4O3/c1-7-6-14-10-8(9(7)19-3)11(17)16(5-4-13)12(18)15(10)2/h6H,5H2,1-3H3
• InChI Key: YYPKPSBKEUTDSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1OC)C(=O)N(C(=O)N2C)CC#N
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol

Description

2-(5-methoxy-1,6-dimethyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetonitrile is a useful research compound. Its molecular formula is C12H12N4O3 and its molecular weight is 260.253. The purity is usually 95%.
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Scientific Research Applications

Crystallographic Studies and Molecular Interactions

Hydrogen-Bonded Aggregates

The study of hydrogen-bonded dimers and chains in cyanoacetylation products of pyrimidines, including structures related to the compound of interest, reveals diverse hydrogen-bonding patterns that affect molecular aggregation. These findings are significant for understanding molecular interactions and crystal engineering (Trilleras et al., 2008).

Spectroscopic and Photophysical Analysis

Proton Transfer Complexes

Spectrophotometric studies on proton transfer complexes involving related pyrimidine compounds offer insights into their chemical behavior, useful for analytical and diagnostic applications (Habeeb et al., 2009).

Antiviral and Antimicrobial Research

Antiviral Activity

Research into N4-β-D-glycoside pyrazolo[3,4-d]pyrimidine derivatives indicates moderate to high antiviral activity against hepatitis B virus, suggesting the potential for related compounds to serve as antiviral agents (El‐Sayed et al., 2009).

Antimicrobial Agents

The synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings demonstrates good antibacterial and antifungal activities. This implies that structurally similar compounds could be explored for their antimicrobial properties (Hossan et al., 2012).

Synthetic Methodology and Chemical Reactivity

Catalyzed Synthesis

Efficient synthesis methods for dihydropyrimidinones and related structures using cellulose sulfuric acid as a catalyst highlight advancements in green chemistry and synthetic efficiency, relevant for the production and study of pyrimidine derivatives (Rajack et al., 2013).